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Compound of Interest

Compound Name: Potassium cyanate-13C,15N

Cat. No.: B15555328

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Potassium cyanate-¹³C,¹⁵N, a stable

isotope-labeled reagent crucial for the precise study of protein carbamoylation, a non-

enzymatic post-translational modification implicated in various physiological and pathological

processes. This document details the compound's structure, isotopic labeling, and provides

comprehensive experimental protocols for its synthesis and application in quantitative

proteomics.

Core Concepts: Structure and Isotopic Labeling
Potassium cyanate-¹³C,¹⁵N is an isotopically enriched form of potassium cyanate, with the

chemical formula K[¹³C][¹⁵N]O. The carbon atom is the heavy isotope ¹³C, and the nitrogen

atom is the heavy isotope ¹⁵N. This dual labeling provides a distinct mass shift that is readily

detectable by mass spectrometry, making it an invaluable tool for tracing the cyanate moiety in

biological systems.[1]

The key application of this compound lies in the study of carbamoylation, a post-translational

modification where isocyanic acid (in equilibrium with cyanate) reacts with primary amine

groups in proteins.[2] This primarily occurs at the N-terminal α-amino group and the ε-amino
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group of lysine residues. The reaction results in the formation of a carbamoyl group on the

protein.

Structure and Labeling Pattern:

Chemical Formula: K[¹³C][¹⁵N]O

Isotopes: Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N)

Reaction: The labeled cyanate ion ([¹³C][¹⁵N]O⁻) allows for the introduction of a "heavy"

carbamoyl group onto proteins.

Quantitative Data Presentation
The use of Potassium cyanate-¹³C,¹⁵N in conjunction with its unlabeled counterpart ("light"

potassium cyanate) allows for accurate relative quantification of protein carbamoylation

between different sample sets. The following tables summarize key specifications of the

labeled compound and representative quantitative data from proteomics experiments.

Table 1: Physical and Chemical Properties of Potassium Cyanate-¹³C,¹⁵N

Property Value

Molecular Formula K¹³C¹⁵NO

Molecular Weight 83.10 g/mol

Isotopic Purity (¹³C) Typically ≥ 99%

Isotopic Purity (¹⁵N) Typically ≥ 98%

Appearance White solid

Solubility Soluble in water

Table 2: Representative Quantitative Proteomics Data using Isotopic Cyanate Labeling
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Protein
Analyzed

L/H Ratio
(Expected)

L/H Ratio
(Observed)

Quantitative
Error (%)

Relative
Standard
Deviation (%)

Bovine Serum

Albumin
1.0 0.98 1.7 5.2

Bovine

Transferrin
2.5 2.25 10.0 15.7

Bovine Alpha-

Casein
0.5 0.46 8.0 27.8

Data adapted from a study utilizing urea-assisted carbamylation for comparative proteomics.

"L/H" refers to the ratio of the light (unlabeled) to heavy (labeled) peptide intensities.[3]

Experimental Protocols
This section provides detailed methodologies for the synthesis of labeled potassium cyanate

and its application in a typical quantitative proteomics workflow.

Synthesis of Labeled Potassium Cyanate by Ozonation
A facile method for the preparation of labeled potassium cyanate involves the ozonation of its

corresponding labeled cyanide precursor.[4] This method avoids complex procedures and

utilizes readily available starting materials.[4]

Materials:

Potassium cyanide-¹³C,¹⁵N (K¹³C¹⁵N)

Deionized water (slightly basic, pH ≈ 7.5)

Ozone generator

Oxygen source

Reaction vessel with a gas dispersion tube
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Stirring apparatus

Procedure:

Dissolve a known quantity of Potassium cyanide-¹³C,¹⁵N in slightly basic deionized water in

the reaction vessel.

Continuously bubble an oxygen/ozone mixture through the solution while stirring. The ozone

acts as the oxidizing agent.

Monitor the reaction progress by analyzing aliquots of the reaction mixture.

Upon completion of the reaction (disappearance of the cyanide), the resulting solution

contains Potassium cyanate-¹³C,¹⁵N.

The crude labeled cyanate solution can often be used directly in subsequent labeling

experiments without the need for extensive purification.[4]

Quantitative Proteomics of Carbamylation
This protocol outlines a comparative proteomics experiment to identify and quantify differences

in protein carbamoylation between two samples (e.g., control vs. treated). The workflow is

based on differential isotopic labeling using "light" (unlabeled) and "heavy" (¹³C,¹⁵N-labeled)

potassium cyanate.

Materials:

Protein samples (e.g., cell lysates, purified proteins) from two conditions (Sample A and

Sample B)

Potassium cyanate (unlabeled, "light")

Potassium cyanate-¹³C,¹⁵N ("heavy")

Denaturing buffer (e.g., 8 M urea in a suitable buffer like Tris-HCl, pH 8.5)

Reducing agent (e.g., Dithiothreitol - DTT)
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Alkylating agent (e.g., Iodoacetamide - IAA)

Protease (e.g., Trypsin, MS-grade)

Quenching solution (e.g., Tris buffer)

Solid-phase extraction (SPE) cartridges for peptide desalting

LC-MS/MS system

Procedure:

Protein Extraction and Preparation:

Lyse cells or prepare protein samples from both conditions (A and B) using a suitable lysis

buffer.

Determine the protein concentration of each sample.

Differential Isotopic Labeling:

Aliquot equal amounts of protein from Sample A and Sample B into separate tubes.

To Sample A, add the "light" potassium cyanate solution to a final concentration that

induces a detectable level of carbamoylation.

To Sample B, add the "heavy" Potassium cyanate-¹³C,¹⁵N solution to the same final

concentration.

Incubate both samples under controlled conditions (e.g., 37°C for a specified time) to allow

for the carbamoylation reaction to proceed.

Sample Combination and Proteolytic Digestion:

Combine the "light"-labeled Sample A and the "heavy"-labeled Sample B in a 1:1 ratio

based on protein amount.

Denature the combined protein mixture using a denaturing buffer (e.g., 8 M urea).
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Reduce disulfide bonds by adding DTT and incubating.

Alkylate cysteine residues by adding IAA and incubating in the dark.

Dilute the sample to reduce the urea concentration to less than 1 M to ensure trypsin

activity.

Add trypsin and incubate overnight at 37°C to digest the proteins into peptides.

Peptide Cleanup:

Quench the digestion reaction.

Desalt the resulting peptide mixture using SPE cartridges to remove salts and detergents

that can interfere with mass spectrometry analysis.

Elute the peptides and dry them under vacuum.

LC-MS/MS Analysis:

Reconstitute the dried peptides in a suitable solvent for LC-MS/MS analysis.

Inject the peptide mixture into an LC-MS/MS system. The peptides will be separated by

liquid chromatography and analyzed by tandem mass spectrometry.

The mass spectrometer will detect pairs of peptide peaks corresponding to the "light" and

"heavy" carbamoylated forms, which will be separated by a specific mass difference due to

the ¹³C and ¹⁵N isotopes.

Data Analysis:

Use proteomics software to identify the peptides and proteins present in the sample.

Quantify the relative abundance of the "light" and "heavy" peptide pairs. The ratio of the

peak intensities of these pairs reflects the relative levels of carbamoylation at specific sites

between Sample A and Sample B.

Mandatory Visualizations
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The following diagrams illustrate key concepts and workflows related to the use of Potassium

cyanate-¹³C,¹⁵N.

Chemical Structure and Isotopic Labeling Protein Carbamoylation Reaction

K⁺

[¹³C ≡ ¹⁵N – O]⁻

Protein-NH₂

(N-terminus or Lysine ε-amino group)

Protein-NH-[¹³C(O)][¹⁵N]H₂

(Carbamoylated Protein)

+ [¹³C¹⁵N]O⁻

K⁺[¹³C¹⁵N]O⁻

Click to download full resolution via product page

Figure 1. Structure and Reaction of Potassium Cyanate-¹³C,¹⁵N.
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Quantitative Carbamoylation Proteomics Workflow

Sample Preparation & Labeling

Sample Processing

Analysis

Sample A (e.g., Control)

Label with 'Light' K¹²C¹⁴NO

Sample B (e.g., Treated)

Label with 'Heavy' K¹³C¹⁵NO

Mix Samples 1:1

Denature, Reduce,
Alkylate, & Digest (Trypsin)

Peptide Desalting (SPE)

LC-MS/MS Analysis

Data Analysis:
Identify Peptides,

Quantify L/H Ratios

Click to download full resolution via product page

Figure 2. Workflow for Quantitative Proteomics using Isotopic Cyanate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15555328/docs?utm_src=pdf-body-img#unveiling-protein-modifications-a-technical-guide-to-potassium-cyanate-c-n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

